Cas no 2138802-88-5 (5-bromo-1-(hexa-3,5-dien-1-yl)-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(hexa-3,5-dien-1-yl)-1H-1,2,4-triazol-3-amine
• CAS No: 2138802-88-5
• MF: C₈H₁₁BrN₄
• MW: 243.103739976883
• CID: 5921738
• PubChem ID: 165472144
• Update Time: 2025-10-28

5-bromo-1-(hexa-3,5-dien-1-yl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(hexa-3,5-dien-1-yl)-1H-1,2,4-triazol-3-amine
• EN300-1112927
• 2138802-88-5

• Inchi： 1S/C8H11BrN4/c1-2-3-4-5-6-13-7(9)11-8(10)12-13/h2-4H,1,5-6H2,(H2,10,12)/b4-3+
• InChI Key： XQHSCXDJOZVRHB-ONEGZZNKSA-N
• SMILES： BrC1=NC(N)=NN1CC/C=C/C=C

Computed Properties

• Exact Mass: 242.01671g/mol
• Monoisotopic Mass: 242.01671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-bromo-1-(hexa-3,5-dien-1-yl)-1H-1,2,4-triazol-3-amine

5-Bromo-1-(Hexa-3,5-Dien-1-Yl)-1H-1,2,4-Triazol-3-Amine: A Comprehensive Overview

5-Bromo-1-(Hexa-3,5-Dien-1-Yl)-1H-1,2,4-Triazol-3-Amine, also known by its CAS number 2138802-88-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of triazoles, which are widely studied due to their versatile applications in drug discovery and materials science. The structure of this compound features a triazole ring system with a bromine substituent at the 5-position and a hexadienyl group attached at the 1-position. These structural elements contribute to its unique chemical properties and potential biological activities.

The synthesis of 5-Bromo... involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such complex molecules. For instance, researchers have employed transition metal catalysts to facilitate the formation of the triazole ring under mild conditions. These methods not only enhance the yield but also reduce the environmental impact compared to traditional synthesis routes.

In terms of applications, 5-Bromo... has shown promise in various areas. In drug discovery, it has been explored as a potential lead compound for targeting specific biological pathways. For example, studies have demonstrated its ability to modulate enzyme activity through non-covalent interactions. Additionally, its electronic properties make it a candidate for use in optoelectronic materials. Recent research has focused on its role as a building block in constructing advanced materials with tailored electronic properties.

The pharmacological profile of 5-Bromo... is another area of active investigation. Preclinical studies have revealed its potential as an anti-inflammatory agent due to its ability to inhibit key inflammatory mediators. Furthermore, its selectivity towards certain receptors suggests that it could serve as a template for developing more potent drugs with fewer side effects. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to explore these possibilities further.

In conclusion, 5-Bromo... represents a valuable addition to the arsenal of compounds available for research and development. Its unique structure and diverse applications underscore the importance of continued exploration into its properties and potential uses. As new technologies emerge and interdisciplinary collaborations deepen, this compound is likely to play an increasingly significant role in advancing both scientific knowledge and practical applications.